Cas no 2138303-58-7 (4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one)

• Product Name: 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one
• CAS No: 2138303-58-7
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 5260644
• Update Time: 2025-06-08

4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-6-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one
• 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one
• 7H-Pyrrolo[3,4-b]pyridin-7-one, 4-fluoro-5,6-dihydro-6-methyl-

• Inchi： 1S/C8H7FN2O/c1-11-4-5-6(9)2-3-10-7(5)8(11)12/h2-3H,4H2,1H3
• InChI Key： KOCQCASRNHIHMH-UHFFFAOYSA-N
• SMILES： FC1=CC=NC2C(N(C)CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 0.3
• Topological Polar Surface Area: 33.2

Additional information on 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one

Comprehensive Overview of 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one (CAS No. 2138303-58-7): Properties, Applications, and Research Insights

The compound 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one (CAS No. 2138303-58-7) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrrolopyridine derivative, it combines the aromaticity of pyridine with the versatility of pyrrole, making it a valuable scaffold for drug discovery. The presence of a fluoro substituent at the 4-position and a methyl group at the 6-position further enhances its potential as a bioactive intermediate. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for fluorinated organic compounds like 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one has surged, driven by their metabolic stability and lipophilicity—key traits for optimizing drug bioavailability. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical. The compound’s CAS No. 2138303-58-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Notably, its pyrrolo[3,4-b]pyridine core is structurally analogous to purines, enabling interactions with biological targets such as ATP-binding sites.

From a synthetic chemistry perspective, 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one poses intriguing challenges and opportunities. Its preparation often involves multicomponent reactions or palladium-catalyzed cross-coupling, methods widely discussed in green chemistry forums. The incorporation of fluorine—a hotspot in modern medicinal chemistry—requires careful optimization to balance reactivity and selectivity. These aspects resonate with the broader scientific community’s focus on sustainable synthesis and atom economy, topics frequently queried in search engines by chemistry professionals.

Beyond pharmaceuticals, CAS No. 2138303-58-7 has potential applications in material science, particularly in designing organic semiconductors and fluorescent probes. Its conjugated system and electron-withdrawing fluorine atom make it a candidate for optoelectronic materials, a field experiencing rapid growth due to advancements in flexible electronics and bioimaging technologies. Such interdisciplinary relevance underscores why this compound is a recurring subject in patent literature and research publications.

To address common queries from researchers, it’s worth noting that 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one is typically characterized by NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques central to structural elucidation. Stability studies under varying pH and temperature conditions are also critical, as highlighted in recent Q&A forums on chemical storage and handling protocols. These practical considerations align with the compound’s rising prominence in preclinical development pipelines.

In conclusion, 4-fluoro-6-methyl-5H-pyrrolo[3,4-b]pyridin-7-one (CAS No. 2138303-58-7) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—coupled with its synthetic versatility, make it a compelling subject for ongoing research. As the scientific community continues to explore heterocyclic compounds with tailored functionalities, this molecule is poised to remain a key player in addressing challenges across multiple industries.